1-(3-Chloro-4-fluorophenyl)-3-(2-((2,6-dimethoxypyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-[2-[(2,6-dimethoxypyrimidin-4-yl)amino]ethyl]urea
• InChI: InChI=1S/C15H17ClFN5O3/c1-24-13-8-12(21-15(22-13)25-2)18-5-6-19-14(23)20-9-3-4-11(17)10(16)7-9/h3-4,7-8H,5-6H2,1-2H3,(H,18,21,22)(H2,19,20,23)
• InChI Key: JITXCHUURKMDNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NCCNC(=O)NC2=CC(=C(C=C2)F)Cl)OC
• Molecular Formula: C15H17ClFN5O3
• Molecular Weight: 369.78 g/mol

Description

1-(3-Chloro-4-fluorophenyl)-3-(2-((2,6-dimethoxypyrimidin-4-yl)amino)ethyl)urea, also known as TAK-659, is a small molecule inhibitor that targets protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in B-cell receptor signaling, making it an attractive target for the treatment of B-cell malignancies.

Scientific Research Applications

Environmental Health and Toxicology

• Studies on environmental pollutants such as polychlorinated biphenyls (PCBs) and organophosphate (OP) pesticides emphasize the need to understand the environmental fate and human health impacts of complex chemical compounds. These studies investigate the associations between maternal exposure to environmental toxins and adverse pregnancy outcomes, suggesting potential areas of application for chemical compounds in assessing environmental risks and developing mitigation strategies (Wolff et al., 2007).

Drug Metabolism and Pharmacokinetics

• Research on the metabolism and excretion of pharmacologically active compounds, such as MK-0524, a prostaglandin D2 receptor antagonist, provides insights into the metabolic pathways and toxicokinetics of similar urea-based compounds. These findings are crucial for understanding the pharmacokinetics, safety, and efficacy of new drugs, including their absorption, metabolism, and elimination profiles (Karanam et al., 2007).

Exposure and Metabolite Analysis

• The detailed analysis of metabolic changes due to environmental exposure to chemicals, such as cadmium, and the identification of early urinary metabolic changes highlight the role of advanced analytical techniques in detecting and quantifying exposure to hazardous substances. This research area is relevant for assessing the exposure and potential health effects of chemical compounds on human populations, guiding public health interventions, and regulatory policies (Gao et al., 2014).

Nutritional Management and Disease Treatment

• Studies on the use of sodium phenylbutyrate in the treatment of urea cycle disorders provide an example of how specific chemical compounds can be used therapeutically to manage genetic metabolic disorders. Such research underscores the importance of chemical compounds in developing treatment strategies for various diseases, offering insights into their therapeutic potential and mechanisms of action (Scaglia, 2010).